Cas no 2034619-56-0 (1,4-Dioxa-8-azaspiro[4.5]dec-8-yl[6-[(tetrahydro-3-thienyl)oxy]-3-pyridinyl]methanone)

• Product Name: 1,4-Dioxa-8-azaspiro[4.5]dec-8-yl[6-[(tetrahydro-3-thienyl)oxy]-3-pyridinyl]methanone
• CAS No: 2034619-56-0
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 5377695
• Update Time: 2025-05-20

1,4-Dioxa-8-azaspiro[4.5]dec-8-yl[6-[(tetrahydro-3-thienyl)oxy]-3-pyridinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-8-azaspiro[4.5]dec-8-yl[6-[(tetrahydro-3-thienyl)oxy]-3-pyridinyl]methanone

• Inchi： 1S/C17H22N2O4S/c20-16(19-6-4-17(5-7-19)21-8-9-22-17)13-1-2-15(18-11-13)23-14-3-10-24-12-14/h1-2,11,14H,3-10,12H2
• InChI Key： AHBYLIWWLAJBQU-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCO2)CC1)(C1=CC=C(OC2CCSC2)N=C1)=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.5±50.0 °C(Predicted)
• pka: 2.52±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1,4-Dioxa-8-azaspiro[4.5]dec-8-yl[6-[(tetrahydro-3-thienyl)oxy]-3-pyridinyl]methanone

1,4-Dioxa-8-azaspiro[4.5]dec-8-yl[6-[(tetrahydro-3-thienyl)oxy]-3-pyridinyl]methanone: A Comprehensive Overview

The compound 1,4-Dioxa-8-azaspiro[4.5]dec-8-yl[6-[(tetrahydro-3-thienyl)oxy]-3-pyridinyl]methanone (CAS No. 2034619-56-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique spirocyclic framework, which combines a 1,4-dioxane ring system with an 8-membered azaspiro ring, creating a structure that offers potential for diverse biological activities. The presence of the tetrahydrothienyl group and the pyridinyl moiety further enhances its chemical versatility, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer. Researchers have demonstrated that the spirocyclic core of this molecule plays a critical role in its ability to interact with specific protein targets, such as kinases and G-protein coupled receptors (GPCRs). The incorporation of the tetrahydrothienyl group has been shown to improve the compound's bioavailability and stability, while the pyridinyl moiety contributes to its ability to form hydrogen bonds with target proteins.

One of the most intriguing aspects of this compound is its ability to exhibit selective activity against certain isoforms of protein kinases, which are key players in various pathological processes. For instance, preclinical studies have revealed that this compound can inhibit the activity of Src family kinases, which are implicated in tumor progression and metastasis. Additionally, its interaction with GPCRs, particularly those involved in pain signaling, suggests potential applications in the development of novel analgesics.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Key steps include the construction of the spirocyclic core through a [4+5] cycloaddition reaction and subsequent functionalization to introduce the tetrahydrothienyl and pyridinyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its pharmacological evaluation.

In terms of pharmacokinetics, this compound has demonstrated favorable properties in animal models, including good oral bioavailability and moderate plasma half-life. These characteristics make it an attractive candidate for further preclinical testing. However, ongoing research is focused on optimizing its pharmacokinetic profile to enhance its efficacy and reduce potential toxicity.

Looking ahead, the development of this compound into a therapeutic agent will depend on several factors, including its safety profile and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its potential applications in treating conditions such as Alzheimer's disease, Parkinson's disease, and certain types of cancer.

In conclusion, 1,4-Dioxa-8-azaspiro[4.5]dec-8-yl[6-[(tetrahydro-3-thienyl)oxy]-3-pyridinyl]methanone represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of innovative therapeutic agents.